Cas no 2361764-43-2 (N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide)
N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- 2361764-43-2
- Z1748637268
- N-[[4-(6-Oxo-7-oxa-1-azaspiro[4.4]nonane-1-carbonyl)phenyl]methyl]prop-2-enamide
- EN300-26607491
- N-[(4-{6-oxo-7-oxa-1-azaspiro[4.4]nonane-1-carbonyl}phenyl)methyl]prop-2-enamide
- N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide
-
- Inchi: 1S/C18H20N2O4/c1-2-15(21)19-12-13-4-6-14(7-5-13)16(22)20-10-3-8-18(20)9-11-24-17(18)23/h2,4-7H,1,3,8-12H2,(H,19,21)
- InChI Key: LMBNEOVOOGRTSZ-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C(C(N2C3(CCOC3=O)CCC2)=O)C=C1)(=O)C=C
Computed Properties
- Exact Mass: 328.14230712g/mol
- Monoisotopic Mass: 328.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.7Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 664.7±55.0 °C(Predicted)
- pka: 14.06±0.46(Predicted)
N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607491-0.05g |
N-[(4-{6-oxo-7-oxa-1-azaspiro[4.4]nonane-1-carbonyl}phenyl)methyl]prop-2-enamide |
2361764-43-2 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide
Comprehensive Overview of N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide (CAS No. 2361764-43-2)
N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide, with the CAS number 2361764-43-2, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique spirocyclic structure, combining a 7-oxa-1-azaspiro[4.4]nonane core with an acrylamide moiety, making it a promising candidate for targeted drug development. Researchers are particularly interested in its potential applications in enzyme inhibition and signal transduction modulation, aligning with current trends in precision medicine.
The compound's molecular architecture includes a phenylmethyl linker and a propenamide group, which are critical for its bioactivity. Recent studies highlight its relevance in addressing inflammatory pathways and cellular proliferation, topics highly searched in academic and medical communities. Its spirocyclic scaffold is also being explored for neuroprotective properties, a hot topic given the rising global focus on neurodegenerative diseases like Alzheimer's and Parkinson's.
From a synthetic chemistry perspective, CAS 2361764-43-2 exemplifies advancements in heterocyclic chemistry and click chemistry applications. The compound's oxa-azaspiro ring system offers steric and electronic advantages for drug-receptor interactions, a subject frequently queried in AI-driven drug discovery platforms. Its acrylamide functionality further enables covalent binding strategies, a technique gaining traction in proteomics and kinase inhibitor design.
In the context of SEO optimization, this compound intersects with trending search terms such as "spirocyclic drug candidates," "acrylamide-based therapeutics," and "CAS 2361764-43-2 applications." Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity, another frequently searched topic among chemists. The compound's stability under physiological conditions is also under investigation, addressing queries about bioavailability and metabolic resistance.
Beyond pharmacology, N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide serves as a valuable chemical probe for studying protein-ligand dynamics. Its structural complexity makes it a benchmark for computational chemistry models, particularly in molecular docking simulations. This aligns with the growing demand for AI-aided molecular design, a dominant theme in contemporary scientific literature.
Environmental and safety profiles of CAS 2361764-43-2 adhere to standard laboratory protocols, with no reported hazards under normal handling conditions. Its development reflects the pharmaceutical industry's shift toward sustainable synthesis and green chemistry, keywords increasingly popular in environmental science forums. Future research may explore its derivatives for expanded therapeutic indices, a direction hinted at in recent patent filings.
In summary, 2361764-43-2 represents a nexus of innovation in medicinal chemistry and biomolecular engineering. Its multifaceted applications—from drug discovery to chemical biology—ensure its continued relevance in both academic and industrial settings. As search trends evolve, this compound's versatility positions it as a subject of enduring scientific inquiry.
2361764-43-2 (N-[[4-[(6-Oxo-7-oxa-1-azaspiro[4.4]non-1-yl)carbonyl]phenyl]methyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)